Cas no 2171731-67-0 (4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171731-67-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6541062
• PubChem ID: 165505365
• Update Time: 2025-07-19

4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(2-ethyl-3-methylbutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171731-67-0
• EN300-1474240

• Inchi： 1S/C27H34N2O5/c1-4-18(17(2)3)15-28-26(32)24(13-14-25(30)31)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： COOLNVOEPXGJJG-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCC(CC)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171731-67-0)

4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, also known by its CAS number 2171731-67-0, is a complex organic compound with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a carbamoyl moiety. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This protecting group is crucial for preventing unwanted side reactions during the synthesis process, ensuring the integrity and purity of the final product. The carbamoyl group, on the other hand, adds functional versatility to the molecule, allowing for further modifications and conjugations.

4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been the subject of recent research in the field of medicinal chemistry. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in inflammatory diseases.

In another study, researchers at the University of California, San Francisco, investigated the role of Fmoc derivatives in modulating protein-protein interactions. The results indicated that these compounds could effectively disrupt specific protein complexes involved in cancer cell signaling pathways. This finding opens up new avenues for developing targeted therapies for various cancers.

The synthesis of 4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid typically involves a multi-step process. The first step often involves the protection of the amino group using Fmoc chloride, followed by the introduction of the carbamoyl group through an amide coupling reaction. Subsequent steps may include further functionalization or conjugation to other molecules to achieve the desired properties.

The purity and quality of this compound are critical for its applications in research and development. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing and purifying this compound. These methods ensure that the final product meets stringent standards required for pharmaceutical and biochemical research.

In conclusion, 4-(2-ethyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171731-67-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique structural features and biological activities make it an important molecule for further investigation and development.